![molecular formula C19H26N4O3S B2568021 2,4,5-trimethyl-N-((6-methyl-2-morpholinopyrimidin-4-yl)methyl)benzenesulfonamide CAS No. 1797252-61-9](/img/structure/B2568021.png)
2,4,5-trimethyl-N-((6-methyl-2-morpholinopyrimidin-4-yl)methyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as density, boiling point, vapor pressure, and more. For the related compound “6-methyl-2-morpholinopyrimidin-4-ol”, the density is approximately 1.4 g/cm3, the boiling point is approximately 324.3°C at 760 mmHg, and the vapor pressure is approximately 0.0±0.7 mmHg at 25°C .Scientific Research Applications
Synthesis and Biological Evaluation of Thiourea Derivatives
A study by Ghorab et al. (2017) discusses the synthesis of novel N-(2, 6-dimethoxypyrimidin-4-yl)-4-(3-(aryl)thioureido) benzenesulfonamides inspired by antituberculosis pro-drugs. These compounds exhibited significant activity against Mycobacterium tuberculosis, suggesting potential applications in developing treatments for tuberculosis. The study emphasizes the importance of structural moieties in enhancing antimycobacterial activity (Ghorab et al., 2017).
PI3K Inhibitors for Pulmonary Diseases
Norman (2014) evaluated the use of phosphatidylinositol 3-kinase inhibitors, specifically mentioning 2,4-difluoro-N-{2-(methoxy)-5-[4-(4-morpholino)-6-quinazolinyl]-3-pyridinyl}benzenesulfonamide, for treating idiopathic pulmonary fibrosis and cough. This highlights the potential therapeutic applications of related sulfonamide compounds in treating respiratory diseases (Norman, 2014).
Antioxidant and Enzyme Inhibitory Properties
Lolak et al. (2020) explored benzenesulfonamides incorporating 1,3,5-triazine moieties for their antioxidant properties and inhibitory effects on enzymes like acetylcholinesterase, butyrylcholinesterase, and tyrosinase. These properties are relevant in addressing diseases like Alzheimer's, Parkinson's, and pigmentation disorders, indicating a wide range of biomedical applications for such compounds (Lolak et al., 2020).
Metal Complexes with Antibacterial Properties
A study by Feng et al. (2021) on d10 metal complexes based on modified benzenesulfonamide acid highlighted their structural diversity, luminescence, and antibacterial properties. This research suggests potential applications in developing new antibacterial agents and materials with specific luminescent properties (Feng et al., 2021).
properties
IUPAC Name |
2,4,5-trimethyl-N-[(6-methyl-2-morpholin-4-ylpyrimidin-4-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O3S/c1-13-9-15(3)18(10-14(13)2)27(24,25)20-12-17-11-16(4)21-19(22-17)23-5-7-26-8-6-23/h9-11,20H,5-8,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJNNGDZXJVJHBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NCC2=NC(=NC(=C2)C)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,5-trimethyl-N-((6-methyl-2-morpholinopyrimidin-4-yl)methyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.